N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C20H21N3O5/c1-2-28-18-9-7-16(8-10-18)22-13-15(12-20(22)25)21-19(24)11-14-3-5-17(6-4-14)23(26)27/h3-10,15H,2,11-13H2,1H3,(H,21,24)
• InChI Key: XQVGHXORRKWDIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(4-nitrophenyl)acetamide, also known as ENPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Catalytic Hydrogenation in Synthesis

Catalytic hydrogenation has been explored for the green synthesis of important intermediates such as N-(3-Amino-4-methoxyphenyl)acetamide, which is significant in the production of azo disperse dyes. A novel Pd/C catalyst demonstrated high activity, selectivity, and stability for this purpose, showcasing an efficient method for synthesizing related compounds (Zhang Qun-feng, 2008).

Synthesis and Antimalarial Activity

The synthesis and quantitative structure-activity relationships (QSAR) of tebuquine and related compounds have been studied for antimalarial activity. This research illustrates the process of deriving N-[5-[(alkylamino)methyl]-6-hydroxy[1,1'-biphenyl]-3-yl]acetamides and their efficacy against Plasmodium berghei, highlighting the potential for developing effective antimalarial agents from similar chemical frameworks (L. M. Werbel et al., 1986).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Research into 2-(Substituted phenoxy) Acetamide Derivatives has revealed potential anticancer, anti-inflammatory, and analgesic agents. This work emphasizes the development of new chemical entities, with certain compounds showing significant biological activities, which may guide the exploration of therapeutic applications for related compounds (P. Rani et al., 2014).